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Compound of Interest

Compound Name: Dimethyl Azelate

Cat. No.: B156576

For researchers, scientists, and drug development professionals, this guide provides an in-
depth comparison of dimethyl azelate as a complexing agent in lithium greases against other
common alternatives. The following analysis is supported by experimental data to objectively
evaluate its efficacy and performance characteristics.

The thickener system in a lithium complex grease is a co-crystallization product of a lithium
soap of a high molecular weight fatty acid, most commonly 12-hydroxystearic acid, and a
lithium salt of a lower molecular weight organic or inorganic acid, known as the complexing
agent.[1][2] Dibasic acids, such as azelaic acid (a C9 dicarboxylic acid) and its dimethyl ester,
dimethyl azelate, are extensively used for this purpose.[1][2] Other alternatives include
sebacic acid (C10), adipic acid (C6), and boric acid.[3][4] The choice of complexing agent
significantly influences the grease's performance, particularly its dropping point, mechanical
stability, and other critical properties.[3][5]

Quantitative Performance Comparison

The following tables summarize the performance of lithium complex greases formulated with
dimethyl azelate and other complexing agents, based on data from various studies.

Table 1: Comparison of Dimethyl Azelate with a Mixture of Dimethyl Adipate and Dimethyl
Glutarate[6]
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Dimethyl Azelate

Property Test Method DMA/DMG Mixture
(DMZ)

Dropping Point (°C) ASTM D2265 >300 240 - 262
Unworked Penetration

ASTM D1403 291 - 336 234 - 238
(mm/10)
60X Worked

_ ASTM D1403 265 - 300 237 - 250

Penetration (mm/10)
Penetration Split

- -36 to -26 -13t0 -3
(60X-UW)
Roll Stability (D1831),

ASTM D1831 30-45 10-16

% change

Note: DMA/DMG refers to a mixture of dimethyl adipate and dimethyl glutarate. Data is for

greases prepared with different injection points of the complexing agent during manufacturing.

Table 2: Comparison of Various Dicarboxylic Acids as Complexing Agents|[7]

Test o . Sebacic Phthalic Dodecanedi
Property Adipic Acid . . . .
Method Acid Acid oic Acid
Dropping
) ASTM D566 230 342 272 246
Point (°C)
Worked
Penetration ASTM D217 273 244 234 231
(60 strokes)
oil
SH/T 0324-
Separation 92 1.25 0.57 2.05 2.34
(wt %)

Table 3: Comparison of Azelaic Acid and Sebacic Acid in a Synthetic Hydrocarbon Base Oil[4]

[5]

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.researchgate.net/publication/338806436_Regulating_performance_characteristics_of_lithium_complex_greases_via_dibasic_acids
https://www.researchgate.net/profile/William-Tuszynski/publication/295744505_An_evaluation_of_sebacic_acid_and_azelaic_acid_as_thickeners_in_lithium_complex_greases/links/58e7ae55458515e30dcacaa4/An-evaluation-of-sebacic-acid-and-azelaic-acid-as-thickeners-in-lithium-complex-greases.pdf
https://www.lubesngreases.com/magazine/14_10/greases-take-an-acid-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Azelaic Acid Sebacic Acid
Property Test Method
Grease Grease
Dropping Point (°C) ASTM D2265 >260 >260
Worked Penetration
ASTM D217 280 275
(60 strokes)
Roll Stability (24h @
ASTM D1831 +5 +4
RT), % change
Oil Separation (24h @
ASTM D1742 2.5 2.1
100°C), %
Water Washout (@
ASTM D1264 4.5 15
79°C), % loss
Oxidation Stability
(100h @ 99°C), psi ASTM D942 5 3

drop

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

ASTM D2265: Dropping Point of Lubricating Grease

This test determines the temperature at which a grease becomes fluid enough to drip. A small
sample of the grease is placed in a cup with a small opening at the bottom. This cup is heated
in a specialized apparatus at a controlled rate. The dropping point is the temperature recorded
when the first drop of grease falls from the cup.[8]

ASTM D217: Cone Penetration of Lubricating Grease

This method measures the consistency of a grease. A standardized cone is allowed to drop into
a temperature-controlled sample of the grease for five seconds. The depth of penetration is
measured in tenths of a millimeter. "Worked penetration™ is measured after the grease has
been subjected to 60 double strokes in a grease worker to simulate in-service mechanical
working.
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ASTM D1831: Roll Stability of Lubricating Grease

This test evaluates the mechanical stability of a grease. A sample of grease is placed in a
cylinder containing a weighted roller. The cylinder is then rotated at a specified speed for a set
duration. The change in the grease's consistency, measured by cone penetration before and
after the test, indicates its shear stability.

ASTM D1742: Oil Separation from Lubricating Grease
During Storage

This method assesses the tendency of the oil component to separate from a grease during
storage. A sample of grease is placed in a special sieve-like container and subjected to a
specified temperature for a set period. The amount of oil that drips through the sieve is weighed
and reported as a percentage of the original sample weight.

ASTM D1264: Water Washout Characteristics of
Lubricating Greases

This test evaluates the resistance of a grease to being washed away by water. A greased ball
bearing is rotated at a specified speed while a jet of water at a controlled temperature is
sprayed onto it. The amount of grease lost after the test is weighed and expressed as a
percentage loss.[9][10]

ASTM D942: Oxidation Stability of Lubricating Grease by
the Oxygen Bomb Method

This method determines the resistance of a grease to oxidation under static conditions. A
sample of grease is placed in a pressure vessel (bomb) filled with oxygen at a specified
pressure and heated to a set temperature. The pressure inside the bomb is monitored over
time. A significant drop in pressure indicates oxidation of the grease.[11][12]

Visualization of Key Processes

To better illustrate the concepts discussed, the following diagrams have been generated using
Graphviz.
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Caption: Formation of Lithium Complex Grease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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